Cas no 2229165-66-4 ({1-(1H-imidazol-2-yl)methylcyclopropyl}methanol)

• Product Name: {1-(1H-imidazol-2-yl)methylcyclopropyl}methanol
• CAS No: 2229165-66-4
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 6031121
• PubChem ID: 165765033
• Update Time: 2025-10-21

{1-(1H-imidazol-2-yl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• 1-(1H-Imidazol-2-ylmethyl)cyclopropanemethanol
• {1-(1H-imidazol-2-yl)methylcyclopropyl}methanol
• {1-[(1H-imidazol-2-yl)methyl]cyclopropyl}methanol
• EN300-1790110
• 2229165-66-4

• Inchi： 1S/C8H12N2O/c11-6-8(1-2-8)5-7-9-3-4-10-7/h3-4,11H,1-2,5-6H2,(H,9,10)
• InChI Key： VISYPXRSZNGWPP-UHFFFAOYSA-N
• SMILES： C1(CC2NC=CN=2)(CO)CC1

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 48.9Ų

Experimental Properties

• Density: 1.267±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 381.6±15.0 °C(Predicted)
• pka: 14.35±0.10(Predicted)

Additional information on {1-(1H-imidazol-2-yl)methylcyclopropyl}methanol

Comprehensive Overview of {1-(1H-imidazol-2-yl)methylcyclopropyl}methanol (CAS No. 2229165-66-4)

{1-(1H-imidazol-2-yl)methylcyclopropyl}methanol (CAS No. 2229165-66-4) is a specialized organic compound featuring a unique molecular structure that combines an imidazole ring with a cyclopropyl moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of both imidazole and hydroxymethyl functional groups makes it a valuable candidate for drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for imidazole derivatives like {1-(1H-imidazol-2-yl)methylcyclopropyl}methanol has surged, driven by their applications in medicinal chemistry and biocatalysis. Researchers are particularly interested in its role in synthesizing heterocyclic compounds, which are pivotal in designing antifungal and anti-inflammatory agents. The compound’s CAS No. 2229165-66-4 is frequently searched in academic databases, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies.

One of the key advantages of {1-(1H-imidazol-2-yl)methylcyclopropyl}methanol lies in its structural rigidity, imparted by the cyclopropyl ring. This feature enhances its binding affinity to biological targets, making it a preferred scaffold for small-molecule therapeutics. Additionally, the hydroxymethyl group offers synthetic flexibility, enabling further derivatization for drug optimization. These properties align with current trends in fragment-based drug design, where researchers seek compact, functionalized building blocks.

The synthesis of {1-(1H-imidazol-2-yl)methylcyclopropyl}methanol typically involves multistep organic reactions, including cyclopropanation and imidazole ring formation. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yield and purity. These methods cater to the increasing demand for green chemistry practices, a hot topic in modern chemical manufacturing.

From an industrial perspective, CAS No. 2229165-66-4 is often referenced in patents related to crop protection and veterinary medicine. Its imidazole core is known to interact with pesticide targets, offering potential applications in sustainable agriculture. This aligns with global efforts to develop eco-friendly agrochemicals, a trending subject in environmental science forums.

Quality control of {1-(1H-imidazol-2-yl)methylcyclopropyl}methanol relies on analytical techniques like HPLC, NMR, and mass spectrometry. These methods ensure compliance with pharmaceutical-grade standards, a critical factor for regulatory approval. The compound’s stability under various pH conditions is also a frequent research focus, addressing concerns about drug formulation and storage.

In summary, {1-(1H-imidazol-2-yl)methylcyclopropyl}methanol (CAS No. 2229165-66-4) represents a promising chemical entity with multifaceted applications. Its integration into drug discovery pipelines and agrochemical innovation underscores its importance in contemporary R&D. As scientific inquiries into imidazole-based compounds continue to rise, this compound is poised to remain a subject of intense study and commercial interest.